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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098 Get Quote

This technical guide provides a comprehensive overview of the safety data for Methyl
tetradecanoate-D27, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and product

information pages.

Section 1: Chemical Identification and Physical
Properties
Methyl tetradecanoate-D27 is a deuterated form of methyl myristate. The following tables

summarize its key identification and physical and chemical properties.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name

methyl

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12

,13,13,14,14,14-

heptacosadeuteriotetradecanoate[1]

Synonyms
Methyl Myristate-d27, Tetradecanoic-d27 acid,

methyl ester[2]

CAS Number 434349-93-6[1][2]

Molecular Formula C₁₅H₃D₂₇O₂[2]

Molecular Weight 269.6 g/mol [2]

Purity ≥98%[3], ≥99% deuterated forms (d₁-d₂₇)[2]

Table 2: Physical and Chemical Properties
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Property Value Source

Physical State Neat oil, Liquid [2][3]

Appearance Colorless to light yellow liquid [4][5]

Solubility

Soluble in DMF (30 mg/ml),

DMSO (20 mg/ml), Ethanol (30

mg/ml), chloroform, and

methanol. Insoluble in water.

[2][5]

Melting Point
18 °C / 64.4 °F (for non-

deuterated form)
[5]

Boiling Point

323 °C / 613.4 °F at 760

mmHg (for non-deuterated

form)

[4][6]

Flash Point
>110 °C / >230 °F (for non-

deuterated form)
[4][6]

Specific Gravity
0.863 (for non-deuterated

form)
[4][6]

Section 2: Hazard Identification and Safety
Precautions
While some suppliers classify the non-deuterated form (Methyl tetradecanoate) as not

hazardous under OSHA 29 CFR 1910.1200[4], others indicate potential hazards. It is prudent

to handle the deuterated compound with care, assuming similar potential hazards.

Table 3: Hazard Statements and Precautionary Measures (for non-deuterated form)
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Hazard Statement Precautionary Statement

H315: Causes skin irritation[5][7] P264: Wash skin thoroughly after handling.[5]

H319: Causes serious eye irritation[5]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[5]

H335: May cause respiratory irritation[5]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]

P271: Use only outdoors or in a well-ventilated

area.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

[6][7]

Section 3: First Aid Measures
In case of exposure, follow these first aid guidelines.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

respiratory irritation occurs.[4][5]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

[4] If skin irritation occurs, get medical

advice/attention.[7]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[4] If

eye irritation persists, get medical

advice/attention.[5]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Get medical attention.[4][5]

Section 4: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

safety.

Table 5: Handling and Storage Recommendations

Aspect Recommendation

Handling

Avoid contact with skin, eyes, and clothing.[5]

Use in a well-ventilated area.[5] Wash hands

thoroughly after handling.[5][7]

Storage
Keep container tightly closed in a dry and well-

ventilated place.[8]

Recommended Storage Temperature

Room temperature for neat compound.[3] For

stock solutions, store at -80°C for up to 6

months or -20°C for up to 1 month.[9]

Incompatible Materials Strong oxidizing agents.[6]
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Section 5: Experimental Workflow
The following diagram illustrates a general workflow for handling Methyl tetradecanoate-D27
in a research setting, from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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